![molecular formula C17H19ClN2O3S2 B4535086 N~2~-(5-chloro-2-methylphenyl)-N~2~-(methylsulfonyl)-N~1~-[2-(methylthio)phenyl]glycinamide](/img/structure/B4535086.png)
N~2~-(5-chloro-2-methylphenyl)-N~2~-(methylsulfonyl)-N~1~-[2-(methylthio)phenyl]glycinamide
Description
Synthesis Analysis
The synthesis of compounds similar to N2-(5-chloro-2-methylphenyl)-N2-(methylsulfonyl)-N1-[2-(methylthio)phenyl]glycinamide involves complex reactions and intermediates. For example, compounds with methylsulfonyl groups can be synthesized through various chemical pathways involving nucleophilic addition and rearrangement reactions. These processes are meticulously designed to introduce the sulfonyl and other functional groups at specific positions on the aromatic ring or the glycinamide backbone to achieve the desired chemical structure (Crich & Smith, 2000).
Molecular Structure Analysis
The molecular structure of compounds similar to the target molecule is often determined using X-ray crystallography. This technique provides detailed information on the spatial arrangement of atoms within the molecule, highlighting the planarity of tetrazole rings and the orientation of aryl rings in relation to the tetrazole groups. Such structural details are crucial for understanding the compound's reactivity and interaction with biological molecules (Al-Hourani et al., 2015).
Chemical Reactions and Properties
The chemical reactivity of N2-(5-chloro-2-methylphenyl)-N2-(methylsulfonyl)-N1-[2-(methylthio)phenyl]glycinamide is influenced by its functional groups. Methylsulfonyl and methylthio groups, for instance, play a significant role in determining the compound's reactivity towards nucleophiles and electrophiles. These groups can participate in various chemical reactions, such as sulfonylation and thiolation, which are pivotal for modifying the compound's chemical properties and enhancing its biological activity (Liu & Li, 2016).
properties
IUPAC Name |
2-(5-chloro-2-methyl-N-methylsulfonylanilino)-N-(2-methylsulfanylphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O3S2/c1-12-8-9-13(18)10-15(12)20(25(3,22)23)11-17(21)19-14-6-4-5-7-16(14)24-2/h4-10H,11H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUWLHQYZLHQJOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=CC=CC=C2SC)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(N-(5-Chloro-2-methylphenyl)methylsulfonamido)-N-(2-(methylthio)phenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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